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Compound of Interest

Compound Name: A-1155463

Cat. No.: B15608892

A-1155463: A Potent and Selective BCL-XL
Inhibitor

A-1155463 is a highly potent and selective small-molecule inhibitor of B-cell lymphoma-extra
large (BCL-XL), a key anti-apoptotic protein.[1][2] Developed through a combination of nuclear
magnetic resonance (NMR)-based screening and structure-based design, A-1155463
demonstrates picomolar binding affinity for BCL-XL while exhibiting significantly weaker
interactions with other members of the BCL-2 family, establishing it as a valuable tool for
studying BCL-XL-dependent biological processes and a promising lead compound for cancer
therapy.[1]

Comparative Selectivity Profiling

The selectivity of A-1155463 for BCL-XL over other BCL-2 family proteins is a defining
characteristic. The following table summarizes the binding affinities (Ki in nM) of A-1155463
and other notable BCL-2 family inhibitors against a panel of anti-apoptotic proteins.
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BCL-XL (Ki, . BCL-W (Ki, .
Compound BCL-2 (Ki, nM) MCL-1 (Ki, nM)
nM) nM)
A-1155463 <0.01 74 8 >444
A-1331852 <0.01 6 4 142
WEHI-539 1.1 (IC50) >500 >400 >400
Navitoclax (ABT-
<0.5 <1 <1 Weak
263)

Data compiled from multiple sources.[1][3][4]

As evidenced by the data, A-1155463 displays exceptional selectivity for BCL-XL, with over
1000-fold weaker binding to BCL-2.[4] This high degree of selectivity minimizes off-target
effects, particularly the thrombocytopenia associated with dual BCL-2/BCL-XL inhibitors like
Navitoclax, which is caused by the inhibition of BCL-XL in platelets.

Signaling Pathway and Mechanism of Action

The BCL-2 family of proteins are central regulators of the intrinsic apoptotic pathway. Anti-
apoptotic members, such as BCL-XL and BCL-2, prevent cell death by sequestering pro-
apoptotic proteins like BIM, BAK, and BAX. A-1155463 acts as a BH3 mimetic, binding to the
BH3-binding groove of BCL-XL and displacing pro-apoptotic proteins. This allows for the
activation of BAX and BAK, leading to mitochondrial outer membrane permeabilization,

cytochrome c release, and ultimately, apoptosis.
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BCL-2 Family Apoptosis Pathway and A-1155463 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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